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For Researchers, Scientists, and Drug Development Professionals

Abstract
Zhebeirine, a naturally occurring steroidal alkaloid, has garnered significant interest within the

scientific community for its therapeutic potential. This technical guide provides an in-depth

overview of Zhebeirine, focusing on its precise chemical identification, established biological

activities, and the molecular pathways through which it exerts its effects. The information is

tailored for researchers, scientists, and professionals involved in drug discovery and

development, presenting quantitative data in structured tables and illustrating key molecular

interactions and experimental processes through detailed diagrams.

Chemical Identification
Zhebeirine, also known by its synonyms Puqiedinone and 25-Epieduardine, is a complex

steroidal alkaloid.[1][2] Accurate identification is paramount for research and development

purposes. The following table summarizes the key chemical identifiers for Zhebeirine.
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Identifier Value Source

CAS Number 143120-47-2 [1][3][4][5][6]

Molecular Formula C27H43NO2 [4][5][6]

Molecular Weight 413.64 g/mol [4]

IUPAC Name

(1R,2S,6R,9S,10R,11S,14S,15

S,18S,20S,23R,24S)-20-

hydroxy-6,10,23-trimethyl-4-

azahexacyclo[12.11.0.0²,¹¹.0⁴,⁹

.0¹⁵,²⁴.0¹⁸,²³]pentacosan-17-

one

[7]

InChI Key
MWBJDDYEYGDWCZ-

PAYGNFRXSA-N
[1][7]

InChI

InChI=1S/C27H43NO2/c1-15-

4-7-25-16(2)18-5-6-19-

20(22(18)14-28(25)13-15)11-

23-21(19)12-26(30)24-10-

17(29)8-9-27(23,24)3/h15-

25,29H,4-14H2,1-

3H3/t15-,16-,17+,18-,19-,20-,2

1+,22-,23+,24-,25+,27-/m1/s1

[3][7]

Canonical SMILES
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INVALID-LINK--
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INVALID-LINK--

C)O">C@HC4CC(=O)
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[5]

Biological Activity and Therapeutic Potential
Zhebeirine has been traditionally recognized for its antitussive and expectorant properties.[2]

[3][5] Modern scientific investigations have further elucidated its pharmacological profile,

revealing potential applications in oncology and neuroprotection.
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Respiratory Effects
The primary and most well-documented biological activities of Zhebeirine are its ability to

suppress coughs and facilitate the clearing of mucus from the airways.[2][3][5] These

properties make it a compound of interest for the development of novel treatments for

respiratory conditions.

Anti-Cancer Activity
Emerging research has highlighted the potential of Zhebeirine as an anti-cancer agent.

Studies have indicated its ability to inhibit the growth of non-small cell lung cancer (NSCLC)

cells.[3] This anti-proliferative effect is attributed to its modulation of key signaling pathways

involved in cell cycle regulation.[3]

Neuroprotective Effects
Preliminary evidence suggests that Zhebeirine may also possess neuroprotective properties,

offering a potential therapeutic avenue for neurodegenerative disorders.[3] Further research is

required to fully understand the mechanisms underlying this activity.

Molecular Mechanisms and Signaling Pathways
Zhebeirine exerts its biological effects through the modulation of specific intracellular signaling

pathways. Understanding these mechanisms is crucial for the targeted development of

Zhebeirine-based therapeutics.

Modulation of Inflammatory Pathways
Zhebeirine has been shown to modulate inflammatory pathways, which likely contributes to its

antitussive and expectorant effects.[3] Key pathways identified in this context include:

Tumor Necrosis Factor (TNF) Signaling: Zhebeirine is believed to interfere with the signaling

cascade initiated by TNF, a pro-inflammatory cytokine.

Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT) Pathway: This

pathway is crucial for cytokine signaling, and its modulation by Zhebeirine could explain its

anti-inflammatory properties.
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Caption: Zhebeirine's modulation of TNF and JAK-STAT pathways.
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Regulation of the p53 Signaling Pathway
In the context of its anti-cancer activity, Zhebeirine has been found to influence the p53

signaling pathway.[3] The p53 protein is a critical tumor suppressor that regulates the cell cycle

and apoptosis. By modulating this pathway, Zhebeirine can induce cell cycle arrest and

promote apoptosis in cancer cells.
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Caption: Zhebeirine's impact on the p53 signaling pathway.

Experimental Protocols
Detailed experimental protocols are essential for the replication and advancement of research

on Zhebeirine. While specific, detailed protocols are often proprietary to the conducting

laboratories, the general methodologies can be outlined.

General Workflow for Investigating Signaling Pathway
Modulation
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The following diagram illustrates a typical experimental workflow for studying the effect of

Zhebeirine on a specific signaling pathway.
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Caption: Experimental workflow for signaling pathway analysis.

Note on Experimental Design: When conducting such experiments, it is crucial to include

appropriate controls, such as vehicle-treated cells, and to perform dose-response and time-

course studies to fully characterize the effects of Zhebeirine.

Conclusion
Zhebeirine is a promising natural compound with a well-defined chemical structure and

multifaceted biological activities. Its demonstrated effects on respiratory inflammation and

cancer cell proliferation, mediated through the modulation of key signaling pathways such as

TNF, JAK-STAT, and p53, warrant further investigation. This technical guide provides a

foundational resource for scientists and researchers to advance the understanding and
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potential therapeutic application of Zhebeirine. Future studies should focus on elucidating the

precise molecular interactions, optimizing delivery systems, and conducting preclinical and

clinical trials to validate its therapeutic efficacy and safety.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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